Cas no 28750-50-7 (2-Cyclobuten-1-one, 3-ethoxy-2-methyl-)

• Product Name: 2-Cyclobuten-1-one, 3-ethoxy-2-methyl-
• CAS No: 28750-50-7
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 1436390
• PubChem ID: 13040708
• Update Time: 2025-04-20

2-Cyclobuten-1-one, 3-ethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclobuten-1-one, 3-ethoxy-2-methyl-
• 3-ethoxy-2-methylcyclobut-2-en-1-one
• 28750-50-7
• EN300-7626684
• DTXSID50516065
• 3-ethoxy-2-methyl-cyclobut-2-en-1-one

• Inchi： 1S/C7H10O2/c1-3-9-7-4-6(8)5(7)2/h3-4H2,1-2H3
• InChI Key： NEKZPBWXFMNALS-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C)C(C1)=O

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous esters Vinylogous esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous esters